Cas no 111327-40-3 (10H-Phenothiazine-10-propanaminium,N,N-diethyl-N-methyl-g-oxo-, bromide (1:1))

• Product Name: 10H-Phenothiazine-10-propanaminium,N,N-diethyl-N-methyl-g-oxo-, bromide (1:1)
• CAS No: 111327-40-3
• MF: C₂₀H₂₅BrN₂OS
• MW: 421.39430308342
• CID: 193942
• PubChem ID: 60488
• Update Time: 2025-04-19

10H-Phenothiazine-10-propanaminium,N,N-diethyl-N-methyl-g-oxo-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanaminium,N,N-diethyl-N-methyl-g-oxo-, bromide (1:1)
• diethyl-methyl-(3-oxo-3-phenothiazin-10-ylpropyl)azanium,bromide
• DTXSID60912115
• AMMONIUM, DIETHYLMETHYL(2-(10-PHENOTHIAZINYLCARBONYL)ETHYL)-, BROMIDE
• n,n-diethyl-n-methyl-3-oxo-3-(10h-phenothiazin-10-yl)propan-1-aminium bromide
• Diethylmethyl(2-(10-phenothiazinylcarbonyl)ethyl)ammonium bromide
• 111327-40-3

• Inchi： 1S/C20H25N2OS.BrH/c1-4-22(3,5-2)15-14-20(23)21-16-10-6-8-12-18(16)24-19-13-9-7-11-17(19)21;/h6-13H,4-5,14-15H2,1-3H3;1H/q+1;/p-1
• InChI Key： JCBTXNGQTHLEKV-UHFFFAOYSA-M
• SMILES： [Br-].S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(CC[N+](C)(CC)CC)=O

Computed Properties

• Exact Mass: 394.8915
• Monoisotopic Mass: 420.087097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.31
• LogP: 1.76140